Cas no 133523-26-9 (2,4-Cyclopentacycloundecenedione,1,3,3a,5,6,7,8,11,12,12a-decahydro-3a,6,10-trimethyl-1-(1-methylethyl)-,(1S,3aS,6S,9E,12aS)- (9CI))

• Product Name: 2,4-Cyclopentacycloundecenedione,1,3,3a,5,6,7,8,11,12,12a-decahydro-3a,6,10-trimethyl-1-(1-methylethyl)-,(1S,3aS,6S,9E,12aS)- (9CI)
• CAS No: 133523-26-9
• MF: C₂₀H₃₂O₂
• MW: 304.466886520386
• CID: 226259
• Update Time: 2024-03-01

2,4-Cyclopentacycloundecenedione,1,3,3a,5,6,7,8,11,12,12a-decahydro-3a,6,10-trimethyl-1-(1-methylethyl)-,(1S,3aS,6S,9E,12aS)- (9CI) Chemical and Physical Properties

Names and Identifiers

• 2,4-Cyclopentacycloundecenedione,1,3,3a,5,6,7,8,11,12,12a-decahydro-3a,6,10-trimethyl-1-(1-methylethyl)-,(1S,3aS,6S,9E,12aS)- (9CI)
• 2,4-Cyclopentacycloundecenedione,1,3,3a,5,6,7,8,11,12,12a-decahydro-3a,6,10-trimethyl-1-(1-methylethyl)-,(1S,3aS,6S,9E,12aS)-
• (-)-Dolabellane 6
• 2,4-Cyclopentacycloundecenedione,1,3,3a,5,6,7,8,11,12,12a-decahydro-3a,6,10-trimethyl-1-(1-methylethyl)-,[1S-(1R*,3aR*,6R*,9E,12aR*)]-
• Dolabellane 6
• 2,4-Cyclopentacycloundecenedione, 1,3,3a,5,6,7,8,11,12,12a-decahydro-3a,6,10-trimethyl-1-(1-methylethyl)-, (1S,3aS,6S,9E,12aS)- (9CI)

• Inchi： 1S/C20H32O2/c1-13(2)19-16-10-9-14(3)7-6-8-15(4)11-18(22)20(16,5)12-17(19)21/h7,13,15-16,19H,6,8-12H2,1-5H3
• InChI Key： MCBCZGAOIAWLBI-UHFFFAOYSA-N
• SMILES： CC(C1C(=O)CC2(C1CCC(=CCCC(CC2=O)C)C)C)C

Computed Properties

• Exact Mass: 272.08309

Experimental Properties

• Density: 0.949±0.06 g/cm3(Predicted)
• Boiling Point: 413.2±45.0 °C(Predicted)
• PSA: 52.54

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Dolabellane and neodolabellane diterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpenoids Dolabellane and neodolabellane diterpenoids